Cas no 1807065-72-0 (Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate
• CAS No: 1807065-72-0
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4795430
• Update Time: 2025-06-28

Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-18-10(17)8-7(5-16)3-2-6(4-12)9(8)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： MNUDSNFAXCUPNU-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C#N)=C(C(=O)OC)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate

Recent Advances in the Application of Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate (CAS: 1807065-72-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate (CAS: 1807065-72-0) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing complex molecular architectures due to its versatile reactive sites, including the chloromethyl, cyano, and trifluoromethoxy functional groups. This compound's unique structural features make it a valuable building block for the design of molecules with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate as a precursor in the synthesis of trifluoromethoxy-containing kinase inhibitors. The research team successfully incorporated this intermediate into a series of pyridine-based compounds, which showed promising activity against several cancer-associated kinases. The presence of the trifluoromethoxy group was found to significantly enhance metabolic stability and membrane permeability, addressing common challenges in drug development.

In the agrochemical sector, patent applications from major chemical companies have revealed innovative uses of this compound in the development of next-generation pesticides. Its structural motifs have been incorporated into novel insecticides that target the nervous systems of agricultural pests while demonstrating reduced environmental persistence compared to traditional compounds. The cyano group in particular has been shown to contribute to the selective toxicity of these compounds.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of reactions involving Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate. A 2024 paper in Organic Letters described a palladium-catalyzed cross-coupling protocol that enables selective functionalization at the chloromethyl position while preserving the other sensitive functional groups. This development has expanded the synthetic utility of this intermediate in medicinal chemistry campaigns.

Ongoing research is exploring the potential of this compound in the development of PET (positron emission tomography) radiotracers, leveraging the synthetic accessibility to introduce fluorine-18 at the trifluoromethoxy position. Preliminary results suggest these tracers may have applications in neurological disorder imaging, though further validation studies are needed.

As research continues, Methyl 3-chloromethyl-6-cyano-2-(trifluoromethoxy)benzoate maintains its position as a valuable tool in chemical biology and drug discovery. Its unique combination of functional groups offers multiple points for structural modification, making it particularly useful for structure-activity relationship studies in medicinal chemistry programs targeting various disease areas.